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Compound of Interest

Compound Name: Aripiprazole Lauroxil

Cat. No.: B560186

Technical Support Center: Aripiprazole Lauroxil
Viscous Formulation

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
the viscous formulation of Aripiprazole Lauroxil.

Troubleshooting Guide: Preventing Clogging

Clogging of the needle during the administration of Aripiprazole Lauroxil is a potential issue
due to the formulation's viscous and crystalline nature. Adherence to the correct preparation
and administration technique is critical to ensure successful delivery.

Problem: Needle Clogging During Injection

Potential Causes and Solutions:
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Potential Cause

Explanation

Recommended Solution

Improper Storage

The formulation is a
suspension, and particles can
settle over time if not stored

correctly.

Store the pre-filled syringe
horizontally at room
temperature (20°C to 25°C;
68°F to 77°F).[1]

Inadequate Re-suspension

Settled drug particles can form
a dense sediment at the
bottom of the syringe, leading
to a blockage at the needle

inlet.

1. Tapping: Firmly tap the
syringe at least 10 times to
dislodge any settled material.
[1][2][3] 2. Shaking: Vigorously
shake the syringe for a
minimum of 30 seconds to
ensure a uniform suspension.
[1][2][3] If the syringe is not
used within 15 minutes of
shaking, it must be shaken

again for 30 seconds.

Slow Injection Speed

Aripiprazole Lauroxil
formulation exhibits shear-
thinning properties, meaning
its viscosity decreases with an
increased rate of shear (i.e.,
faster injection). A slow
injection does not sufficiently
reduce the viscosity, increasing
the likelihood of clogging.[4]

Inject the entire content of the
syringe intramuscularly in a
rapid and continuous manner
(in less than 10 seconds).[1][3]
Studies have shown that a
faster injection rate results in
fewer injection site failures,

such as needle clogging.[5]

Incorrect Needle Selection

Using a needle with too high a
gauge (thinner needle) for the
viscous formulation can

increase the force required for

injection and the risk of

clogging.

Select the appropriate needle
from the provided kit based on
the injection site (deltoid or
gluteal) and the patient's body
habitus. The kits contain 20-
gauge and 21-gauge needles

of varying lengths.[2][3][6]

Air Bubbles in Syringe

While priming is necessary to
remove air, failure to do so

correctly can leave air pockets

After shaking and attaching the
needle, bring the syringe into

an upright position and tap it to
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that may interfere with the bring air to the top. Depress
smooth flow of the suspension.  the plunger to remove the air
until a few drops of the

suspension are released.[6]

Frequently Asked Questions (FAQs)

Q1: Why is the specific administration technique (tapping, shaking, rapid injection) so crucial for

Aripiprazole Lauroxil?

Al: The Aripiprazole Lauroxil formulation is an agueous-based, crystalline suspension with
non-Newtonian, shear-thinning properties.[1][4] This means its viscosity is not constant and
decreases under stress.

e Tapping and Shaking: These steps are essential to re-suspend the drug particles uniformly.
Due to its crystalline structure, improper suspension can lead to needle clogs.[1]

o Rapid Injection: A fast injection rate applies shear stress to the formulation, significantly
lowering its viscosity and allowing it to flow more easily through the needle, thus preventing

clogging.[4]

Q2: What are the available dosage strengths and corresponding injection volumes for
Aristada®?

A2: Aristada® is available in several dosage strengths with corresponding injection volumes,
which are important factors to consider for injectability.

Dosage Strength Injection Volume Dosing Frequency Options
441 mg 1.6 mL Monthly

662 mg 2.4 mL Monthly

882 mg 3.2mL Monthly or Every 6 weeks
1064 mg 3.9mL Every 2 months

(Data sourced from the FDA label for ARISTADA®)[3]
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Q3: What needle gauges are provided with the Aripiprazole Lauroxil kits?

A3: The kits for Aristada® and Aristada Initio® include safety needles of different gauges and
lengths to accommodate different injection sites and patient sizes.

e Aristada® 441 mg kit: Contains a 1-inch 21-gauge, a 1%2-inch 20-gauge, and a 2-inch 20-
gauge needle.[2]

e Aristada® 662 mg, 882 mg, and 1064 mg kits: Contain a 1%-inch 20-gauge and a 2-inch 20-
gauge needle.[2]

» Aristada Initio® 675 mg kit: Contains a 1-inch 21-gauge, a 1%2-inch 20-gauge, and a 2-inch
20-gauge needle.[6]

Q4: Can the injection be administered in any muscle?

A4: No, the injection site is specific to the dosage.

e 441 mg dose: Can be administered in the deltoid or gluteal muscle.[3]

e 662 mg, 882 mg, and 1064 mg doses: Must be administered in the gluteal muscle.[1][3]
Experimental Protocols

Protocol for Measuring Injection Force of a Viscous Formulation

This protocol provides a general methodology for quantifying the injection force of viscous drug
formulations like Aripiprazole Lauroxil, which can be adapted for specific laboratory settings.

Objective: To determine the force required to expel a viscous formulation from a pre-filled
syringe through needles of various gauges at different, controlled injection speeds.

Materials:
» Pre-filled syringes with the test formulation.

o A selection of hypodermic needles with varying gauges (e.g., 20G, 21G, 22G).
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e Auniversal testing machine (e.g., an Instron® machine) equipped with a compression platen
and a load cell.

e A custom fixture to securely hold the syringe in a vertical position.
o Data acquisition software.
Methodology:

e Preparation:

[e]

Allow the pre-filled syringe to equilibrate to room temperature.

o

Prepare the formulation according to the recommended procedure (e.g., tapping and
shaking for a specified duration).

o

Securely attach the desired gauge needle to the syringe.

[¢]

Prime the syringe to remove any air.
e Setup:
o Mount the syringe securely in the custom fixture on the universal testing machine.

o Position the compression platen directly above the syringe plunger without making
contact.

e Data Collection:

[¢]

Set the data acquisition software to record force (in Newtons) and displacement (in
millimeters) over time.

o Program the testing machine to move the compression platen downwards at a constant
speed to depress the plunger. Test a range of speeds that are relevant to a manual
injection (e.g., from 50 mm/min to 500 mm/min).

o Initiate the test. The machine will apply a constant velocity to the plunger, and the load cell
will measure the resistive force.
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o The test is complete once the entire volume of the formulation has been expelled.
¢ Analysis:
o The output from the software will be a force vs. time or force vs. displacement curve.
o From this curve, key parameters can be determined:
» Peak Initial Force (PBF): The initial force required to start the plunger moving.

» Dynamic Glide Force (DGF): The average force during the steady-state portion of the
injection.

o Repeat the experiment with different needle gauges and injection speeds to compare the
effects on injection force.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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